5,10-Dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid

Specification

• Molecular Formula: C30H48O4
• Molecular Weight: 472.7 g/mol
• IUPAC Name: 5,10-dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• Standard InChI: InChI=1S/C30H48O4/c1-25(2)14-15-30(24(33)34)19(16-25)18-8-9-21-27(5)12-11-22(31)26(3,4)20(27)10-13-28(21,6)29(18,7)17-23(30)32/h8,19-23,31-32H,9-17H2,1-7H3,(H,33,34)
• Standard InChI Key: YKOPWPOFWMYZJZ-UHFFFAOYSA-N
• SMILES: CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)C)O)C)C(=O)O)C
• Canonical SMILES: CC1(CCC2(C(C1)C3=CCC4C5(CCC(C(C5CCC4(C3(CC2O)C)C)(C)C)O)C)C(=O)O)C

Introduction

5,10-Dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid is a complex organic compound with a specific stereochemistry, as indicated by its IUPAC name. The compound is characterized by its heptamethylated structure and the presence of hydroxyl groups at positions 5 and 10. This compound is part of a broader class of polycyclic compounds, which are known for their diverse biological activities and complex chemical structures.

Biological Activity and Potential Applications

While specific biological activities of this compound are not detailed in the available literature, compounds with similar structures often exhibit a range of biological effects. These can include anti-inflammatory, antioxidant, or antimicrobial activities, depending on their specific functional groups and molecular structure. Further research would be necessary to determine the exact biological properties of this compound.

Synthesis and Preparation

The synthesis of such complex organic compounds typically involves multi-step reactions, including cyclization, methylation, and hydroxylation steps. The specific synthesis route for this compound is not detailed in the available literature, but it likely involves advanced organic chemistry techniques to establish the correct stereochemistry and functional group placement.

Research Findings and Future Directions

Research on compounds like 5,10-Dihydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid is limited, and more studies are needed to fully understand their properties and potential applications. Future research should focus on synthesizing the compound, determining its biological activity, and exploring its potential uses in medicine or other fields.